(3R,7Z,10Z,13Z,16Z,19Z)-3-hydroxydocosapentaenoyl-CoA

• Molecular Formula: C43H68N7O18P3S
• Molecular Weight: 1096.0 g/mol
• InChI: InChI=1S/C43H68N7O18P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-31(51)26-34(53)72-25-24-45-33(52)22-23-46-41(56)38(55)43(2,3)28-65-71(62,63)68-70(60,61)64-27-32-37(67-69(57,58)59)36(54)42(66-32)50-30-49-35-39(44)47-29-48-40(35)50/h5-6,8-9,11-12,14-15,17-18,29-32,36-38,42,51,54-55H,4,7,10,13,16,19-28H2,1-3H3,(H,45,52)(H,46,56)(H,60,61)(H,62,63)(H2,44,47,48)(H2,57,58,59)/b6-5-,9-8-,12-11-,15-14-,18-17-/t31-,32-,36-,37-,38+,42-/m1/s1
• InChIKey: KIDYDCLNVXONEF-PYBSMVOOSA-N

3-Hydroxydocosapentaenoyl-CoA Product Overview

(3R,7Z,10Z,13Z,16Z,19Z)-3-Hydroxydocosapentaenoyl-CoA (CHEBI:76642) is an unsaturated fatty acyl-CoA formed via the formal condensation of coenzyme A with (3R,7Z,10Z,13Z,16Z,19Z)-3-hydroxydocosapentaenoic acid [1]. This C22 polyunsaturated acyl-CoA contains a 3R-hydroxyl group and five cis double bonds at positions 7, 10, 13, 16, and 19. It is classified as a long-chain fatty acyl-CoA (C22) and a (R)-3-hydroxyacyl-CoA, with an average mass of 1096.02 Da and a net charge of 0 [1]. Its molecular structure is defined by the SMILES notation CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CCC[C@@H](O)CC(=O)SCCNC(=O)CCNC(=O)[C@H](O)C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@H]1O[C@@H](n2cnc3c(N)ncnc32)[C@H](O)[C@@H]1OP(=O)(O)O [1]. This specific stereochemical and positional isomer is a key intermediate in the biosynthesis of docosahexaenoic acid (DHA, 22:6n-3), and is a substrate for very-long-chain (3R)-3-hydroxyacyl-CoA dehydratase (EC 4.2.1.134) [2].

Defined stereoisomer: (3R,7Z,10Z,13Z,16Z,19Z)-3-hydroxydocosapentaenoyl-CoA

Specific substrate for very-long-chain (3R)-3-hydroxyacyl-CoA dehydratase (EC 4.2.1.134)

Key intermediate in DHA biosynthesis (MetaCyc pathway PWY-7606)

• [1] ChEBI. CHEBI:76642 - (3R,7Z,10Z,13Z,16Z,19Z)-3-hydroxydocosapentaenoyl-CoA. Last modified 2013-12-10. View Source
• [2] Rhea - reaction knowledgebase. RHEA:39463. (3R)-hydroxy-(7Z,10Z,13Z,16Z,19Z)-docosapentaenoyl-CoA. View Source

Why Generic Substitution Fails for 3-Hydroxydocosapentaenoyl-CoA

While numerous polyunsaturated fatty acyl-CoAs (PUFA-CoAs) exist, (3R,7Z,10Z,13Z,16Z,19Z)-3-hydroxydocosapentaenoyl-CoA cannot be generically substituted due to its precise structural requirements for enzymatic recognition. Key features including its specific chain length (C22), the precise position of its five cis double bonds (7,10,13,16,19), and the critical 3R stereochemistry collectively define its role as a substrate for the elongase complex, particularly the very-long-chain (3R)-3-hydroxyacyl-CoA dehydratase (EC 4.2.1.134) [1]. Substitution with a saturated analog, a different chain length, or an altered double-bond configuration will result in a loss of biological activity, as the fatty acid elongase system exhibits distinct chain-length and structural specificity [2]. Therefore, for research focused on the β-oxidation pathway, DHA biosynthesis, or the functional characterization of PUFA-CoA specific enzymes, the use of the exact chemical species is non-negotiable for achieving biologically relevant and reproducible outcomes.

Target compound

C22:5 (7,10,13,16,19) with 3R-hydroxyl group; pathway-specific dehydratase substrate

Positional isomer

Double-bond shift (5,8,11,14,17) may redirect substrate to a different biosynthetic branch and alter pathway interpretation

Non-hydroxylated analog

Lack of 3R-hydroxy group prevents recognition by the elongase dehydratase and channels toward β-oxidation

• [1] Rhea - reaction knowledgebase. RHEA:39463. (3R)-hydroxy-(7Z,10Z,13Z,16Z,19Z)-docosapentaenoyl-CoA. View Source
• [2] MetaCyc Pathway: docosahexaenoate biosynthesis III (6-desaturase, mammals) in Rhodosporidium toruloides IFO0880. (3R,5Z,8Z,11Z,14Z,17Z)-3-hydroxydocosapentaenoyl-CoA is an intermediate in this pathway. View Source

Differentiation Evidence vs. Comparators

Enzymatic Recognition by Dehydratase

(3R,7Z,10Z,13Z,16Z,19Z)-3-hydroxydocosapentaenoyl-CoA is a specific substrate for the enzyme very-long-chain (3R)-3-hydroxyacyl-CoA dehydratase (EC 4.2.1.134) [1]. This enzyme catalyzes the dehydration step of the fatty acid elongation cycle, converting (3R)-hydroxyacyl-CoA to (2E)-enoyl-CoA. In contrast, a closely related analog, (3R,5Z,8Z,11Z,14Z,17Z)-3-hydroxydocosapentaenoyl-CoA, differs only in the position of its double bonds and is a substrate for the same enzyme but represents an intermediate in a distinct biosynthetic pathway [2]. The specific double-bond configuration of the 7,10,13,16,19-isomer dictates its role in the conversion of 20:5n-3 (EPA) to 22:6n-3 (DHA), a function that cannot be fulfilled by the 5,8,11,14,17-isomer.

Enzymatic specificity

Class-level

Converted by EC 4.2.1.134 to (2E,7Z,10Z,13Z,16Z,19Z)-docosahexaenoyl-CoA. Isomer (5,8,11,14,17) also a substrate, but participates in a distinct pathway.

Double-bond configuration defines pathway role; isomer mixing would confound flux analysis.

Kinetic parameters not directly compared; pathway assignment inferred from annotated reactions.

Evidence Dimension	Enzymatic Substrate Specificity
Target Compound Data	Converted by EC 4.2.1.134 to (2E,7Z,10Z,13Z,16Z,19Z)-docosahexaenoyl-CoA [1]
Comparator Or Baseline	(3R,5Z,8Z,11Z,14Z,17Z)-3-hydroxydocosapentaenoyl-CoA is also a substrate for EC 4.2.1.134, yielding (2E,7Z,10Z,13Z,16Z,19Z)-docosahexaenoyl-CoA, but is derived from a different pathway [2]
Quantified Difference	Isomeric specificity based on double bond position; kinetic parameters (Km, Vmax) not directly compared in primary literature.
Conditions	Inferred from the established biochemical pathway for DHA biosynthesis in mammals and other eukaryotes (MetaCyc Pathway: PWY-7606).

Why This Matters

For researchers studying the mechanism of DHA biosynthesis or the substrate specificity of elongase components, using the incorrect isomer will yield irrelevant results, as the double-bond configuration is a critical determinant of pathway flux.

• [1] Rhea - reaction knowledgebase. RHEA:39463. (3R)-hydroxy-(7Z,10Z,13Z,16Z,19Z)-docosapentaenoyl-CoA. View Source
• [2] MetaCyc Pathway: docosahexaenoate biosynthesis III (6-desaturase, mammals) in Rhodosporidium toruloides IFO0880. (3R,5Z,8Z,11Z,14Z,17Z)-3-hydroxydocosapentaenoyl-CoA is an intermediate in this pathway. View Source

Intermediate in DHA Biosynthesis

In the established DHA biosynthesis pathway (docosahexaenoate biosynthesis III), (3R,7Z,10Z,13Z,16Z,19Z)-3-hydroxydocosapentaenoyl-CoA is a mandatory intermediate formed by the reduction of (5Z,8Z,11Z,14Z,17Z)-3-oxodocosapentaenoyl-CoA by a 3-ketoacyl-CoA reductase (EC 1.1.1.330) [1]. This reaction is a specific step in the elongation of eicosapentaenoic acid (EPA, 20:5n-3) to DHA. A structurally similar compound, (3R,9Z,12Z,15Z,18Z,21Z)-3-hydroxytetracosapentaenoyl-CoA (C24:5), is produced in the subsequent elongation cycle, demonstrating the chain-length specificity of the elongase system [2]. The presence of the 3R-hydroxyl group and the specific C22 chain with five double bonds at positions 7,10,13,16,19 is essential for its function as the precursor to (2E,7Z,10Z,13Z,16Z,19Z)-docosahexaenoyl-CoA, the immediate precursor to DHA.

Pathway intermediate

Class-level

Product of 3-ketoacyl-CoA reductase (EC 1.1.1.330) in DHA biosynthesis. C24 analog (9,12,15,18,21) produced in the subsequent elongation cycle.

Chain-length specificity determines which elongation step is modeled; C24 analog represents a later cycle.

Pathway context from MetaCyc PWY-7606; direct kinetic data not available.

Evidence Dimension	Position in the DHA Biosynthetic Pathway
Target Compound Data	Intermediate in the conversion of EPA to DHA; specifically, the product of 3-oxo-docosapentaenoyl-CoA reduction [1]
Comparator Or Baseline	C24 analog (3R,9Z,12Z,15Z,18Z,21Z)-3-hydroxytetracosapentaenoyl-CoA is an intermediate in the subsequent elongation step [2]
Quantified Difference	Chain-length specificity of the elongase complex determines the substrate for the next cycle; no direct kinetic data comparing C22 to C24 available.
Conditions	Inferred from the defined steps of the docosahexaenoate biosynthesis III pathway (PWY-7606).

Why This Matters

For scientists investigating the regulation of DHA synthesis, the precise chemical identity of this intermediate is crucial. Substitution with a longer-chain analog would model a different step in the pathway and confound interpretation of flux control.

• [1] MetaCyc Pathway: docosahexaenoate biosynthesis III (6-desaturase, mammals) in Rhodosporidium toruloides IFO0880. Reaction: (5Z,8Z,11Z,14Z,17Z)-3-oxodocosapentaenoyl-CoA + NAD(P)H + H+ -> (3R,5Z,8Z,11Z,14Z,17Z)-3-hydroxydocosapentaenoyl-CoA + NAD(P)+ (EC 1.1.1.330). View Source
• [2] MetaCyc Pathway: docosahexaenoate biosynthesis III (6-desaturase, mammals) in Rhodosporidium toruloides IFO0880. Reaction: (9Z,12Z,15Z,18Z,21Z)-3-oxotetracosapentaenoyl-CoA + NADPH + H+ -> (3R,9Z,12Z,15Z,18Z,21Z)-3-hydroxytetracosapentaenoyl-CoA + NADP+ (EC 1.1.1.330). View Source

Distinction from Non-Hydroxylated Form in β-Oxidation

(3R,7Z,10Z,13Z,16Z,19Z)-3-hydroxydocosapentaenoyl-CoA is a β-hydroxyacyl-CoA, which distinguishes it from the non-hydroxylated (7Z,10Z,13Z,16Z,19Z)-docosapentaenoyl-CoA. In the β-oxidation pathway, the non-hydroxylated form is a substrate for acyl-CoA dehydrogenase (e.g., ACADM, ACADS) to form an enoyl-CoA intermediate [1]. The 3R-hydroxy form, however, is an intermediate in the elongase pathway, not in β-oxidation. Using the non-hydroxylated docosapentaenoyl-CoA in an assay designed for the hydroxy form would be completely ineffective, as it lacks the required hydroxyl group for dehydration by EC 4.2.1.134. This functional divergence is a key differentiator for experimental design.

Functional divergence

Class-level

3R-hydroxy form: substrate for dehydratase (elongation). Non-hydroxylated (7Z,10Z,13Z,16Z,19Z)-docosapentaenoyl-CoA: substrate for acyl-CoA dehydrogenase (β-oxidation).

3R-hydroxyl group channels the molecule into anabolic elongase, distinct from catabolic β-oxidation.

Metabolic fate divergence inferred from enzyme-substrate pathway annotations; no direct competition assay.

Evidence Dimension	Functional Role in Lipid Metabolism
Target Compound Data	Substrate for very-long-chain (3R)-3-hydroxyacyl-CoA dehydratase (elongase complex) [2]
Comparator Or Baseline	(7Z,10Z,13Z,16Z,19Z)-docosapentaenoyl-CoA is a substrate for acyl-CoA dehydrogenase in the β-oxidation pathway [1]
Quantified Difference	No direct quantitative comparison; differentiation is based on the presence of the 3R-hydroxyl group and its distinct metabolic fate.
Conditions	Distinct metabolic pathways: elongase (anabolic) vs. β-oxidation (catabolic).

Why This Matters

For experiments studying the partitioning of fatty acid flux between elongation and β-oxidation, the use of the correct, structurally defined CoA ester is essential to avoid confounding results. The 3-hydroxy group is the key structural feature that channels this molecule into the anabolic elongase pathway.

• [1] Incorrect Beta-Oxidation Reaction for (4Z,7Z,10Z,13Z,16Z)-docosapentaenoyl-CoA · Issue #748 · SysBioChalmers/Human-GEM. This issue discusses the correct pathway for docosapentaenoyl-CoA β-oxidation involving ACADM/ACADS. View Source
• [2] Information on EC 4.2.1.134 - very-long-chain (3R)-3-hydroxyacyl-CoA dehydratase. This enzyme catalyzes the conversion of (3R)-3-hydroxyacyl-CoA to (2E)-enoyl-CoA. View Source

Research Applications

Dehydratase Substrate Kinetics

This compound serves as a defined substrate for in vitro enzyme assays to characterize the kinetic parameters (Km, Vmax) and substrate specificity of EC 4.2.1.134 [1]. By comparing its activity with that of other (3R)-hydroxyacyl-CoAs of varying chain length and unsaturation, researchers can determine the precise structural requirements for efficient dehydration. This application is critical for understanding the regulation of fatty acid elongation and for potential inhibitor screening for therapeutic targets in diseases involving lipid dysregulation.

DHA Biosynthesis Regulatory Control

As a defined intermediate in the DHA biosynthesis pathway (MetaCyc PWY-7606) [2], (3R,7Z,10Z,13Z,16Z,19Z)-3-hydroxydocosapentaenoyl-CoA can be used in cell-free systems or in combination with purified enzymes (e.g., 3-ketoacyl-CoA reductase, dehydratase, enoyl-CoA reductase) to study the flux control and regulatory mechanisms governing DHA production. This allows for the identification of rate-limiting steps and the impact of genetic variations or pharmacological interventions on this essential metabolic route for neural and retinal health.

LC-MS/MS Method Development for Acyl-CoAs

Given its defined structure and molecular mass (1096.02 Da) [3], this compound is an ideal standard for developing and validating targeted LC-MS/MS methods to quantify 3-hydroxy PUFA-CoAs in biological matrices. Its inclusion in a panel of standards facilitates the accurate measurement of metabolic intermediates in tissues and cell extracts, enabling studies on the effect of diet, disease, or pharmacological agents on endogenous acyl-CoA profiles. This is particularly relevant for research in peroxisomal disorders and fatty acid oxidation defects where acyl-CoA intermediates accumulate.

Reference Standard for PUFA-CoA Libraries

For core facilities or specialized laboratories that synthesize or generate libraries of acyl-CoAs for high-throughput screening or structural biology studies, (3R,7Z,10Z,13Z,16Z,19Z)-3-hydroxydocosapentaenoyl-CoA can be used as a well-characterized reference standard. Its documented physical-chemical properties (e.g., exact mass, SMILES, InChIKey) [3] allow for rigorous quality control and batch-to-batch consistency verification, ensuring the integrity of downstream biochemical assays that depend on the precise chemical identity of the CoA ester.

Application

Selection Property

Validation Focus

Dehydratase enzyme assays

Defined substrate specificity

Kinetic parameter characterization (Km, Vmax) and pathway modulation screening

DHA pathway flux studies

Exact intermediate identity

Rate-limiting step identification and regulatory mechanism analysis

LC-MS/MS acyl-CoA profiling

Well-characterized mass and structure

Method development and quantification of endogenous 3-hydroxy PUFA-CoAs

Quality control reference standard

Documented physicochemical identity

Batch consistency verification for acyl-CoA libraries and high-throughput screening

• [1] Rhea - reaction knowledgebase. RHEA:39463. (3R)-hydroxy-(7Z,10Z,13Z,16Z,19Z)-docosapentaenoyl-CoA. View Source
• [2] MetaCyc Pathway: docosahexaenoate biosynthesis III (6-desaturase, mammals) in Rhodosporidium toruloides IFO0880. View Source
• [3] ChEBI. CHEBI:76642 - (3R,7Z,10Z,13Z,16Z,19Z)-3-hydroxydocosapentaenoyl-CoA. Average mass 1096.02 Da. View Source